Cas no 10061-65-1 (Propanamide, 2-(acetylamino)-3-mercapto-N-methyl-, (R)-)

Propanamide, 2-(acetylamino)-3-mercapto-N-methyl-, (R)- structure
10061-65-1 structure
Product Name:Propanamide, 2-(acetylamino)-3-mercapto-N-methyl-, (R)-
CAS No:10061-65-1
MF:C6H12N2O2S
MW:176.236680030823
CID:97614
PubChem ID:11949287
Update Time:2025-04-19

Propanamide, 2-(acetylamino)-3-mercapto-N-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-(acetylamino)-3-mercapto-N-methyl-, (R)-
    • (2R)-2-acetamido-N-methyl-3-sulfanylpropanamide
    • SCHEMBL12632549
    • TQP1038
    • N-Acetyl-l-cystein-methylamid
    • (R)-2-acetamido-3-mercapto-N-methylpropanamide
    • DTXSID30474578
    • 10061-65-1
    • CS-0979084
    • HY-162159
    • Ac-Cys-NHMe
    • EX-A8910
    • Inchi: 1S/C6H12N2O2S/c1-4(9)8-5(3-11)6(10)7-2/h5,11H,3H2,1-2H3,(H,7,10)(H,8,9)/t5-/m0/s1
    • InChI Key: RAHKYMLIVZZMIH-YFKPBYRVSA-N
    • SMILES: SC[C@@H](C(NC)=O)NC(C)=O

Computed Properties

  • Exact Mass: 176.06194880g/mol
  • Monoisotopic Mass: 176.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 59.2Ų

Experimental Properties

  • PSA: 97.00000
  • LogP: -0.05130

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